Cas no 957043-80-0 (1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 957043-80-0
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 5012453
• Update Time: 2023-08-24

1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)-1H-pyrazole-4-carboxylic acid
• BBL010160
• STK711185
• 1-(Hydroxymethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C5H6N2O3/c8-3-7-2-4(1-6-7)5(9)10/h1-2,8H,3H2,(H,9,10)
• InChI Key： WHIDELRBKKDGLY-UHFFFAOYSA-N
• SMILES： OCN1C=C(C(=O)O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: -0.9
• Topological Polar Surface Area: 75.4